Cas no 898455-76-0 (4-methoxy-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide)

• Product Name: 4-methoxy-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide
• CAS No: 898455-76-0
• MF: C₂₂H₁₉N₃O₄S
• MW: 421.468963861465
• CID: 5485007
• Update Time: 2025-05-19

4-methoxy-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-methoxy-N-[4-(2-methyl-4-oxo-3(4H)-quinazolinyl)phenyl]-
• 4-methoxy-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide

• Inchi： 1S/C22H19N3O4S/c1-15-23-21-6-4-3-5-20(21)22(26)25(15)17-9-7-16(8-10-17)24-30(27,28)19-13-11-18(29-2)12-14-19/h3-14,24H,1-2H3
• InChI Key： UAXGWMBQYFNMFU-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C(N3C(=O)C4=C(N=C3C)C=CC=C4)C=C2)(=O)=O)=CC=C(OC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 4-methoxy-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide

Introduction to 4-methoxy-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide (CAS No. 898455-76-0)

4-methoxy-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide, with the CAS number 898455-76-0, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of sulfonamides and features a unique structural framework that includes a quinazoline moiety, which is known for its diverse biological activities.

The quinazoline core in this compound is a privileged scaffold that has been extensively studied for its potential therapeutic applications. Quinazolines are known to exhibit a wide range of biological activities, including antitumor, anti-inflammatory, and antimicrobial properties. The presence of the sulfonamide group further enhances the compound's pharmacological profile by conferring additional functionalities and improving its solubility and bioavailability.

Recent studies have highlighted the potential of 4-methoxy-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide in various therapeutic areas. One notable application is in the treatment of cancer. Research has shown that this compound can effectively inhibit the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiproliferative activity against human breast cancer cells by inducing apoptosis and cell cycle arrest.

Another area of interest is the compound's potential as an anti-inflammatory agent. Inflammation is a key factor in many chronic diseases, including arthritis and cardiovascular disorders. Studies have indicated that 4-methoxy-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide can modulate inflammatory responses by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the development of novel anti-inflammatory drugs.

The structural complexity of 4-methoxy-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide also contributes to its unique pharmacological properties. The methoxy group on the phenyl ring enhances the compound's lipophilicity, which is crucial for its ability to cross biological membranes and reach target sites within cells. Additionally, the methyl group on the quinazoline ring provides steric hindrance that can influence receptor binding and enzymatic activity.

In terms of clinical development, 4-methoxy-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide has shown promising results in preclinical studies. These studies have evaluated its safety and efficacy in various animal models of disease. For example, a study published in the European Journal of Pharmacology reported that this compound exhibited low toxicity and high therapeutic index in rodent models of cancer and inflammation.

The synthesis of 4-methoxy-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide involves several steps, including the formation of the quinazoline core and subsequent functionalization with the sulfonamide group. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound. These improvements are crucial for advancing its development into clinical trials and eventual commercialization.

In conclusion, 4-methoxy-N-4-(2-methyl-4-o xo - 3 , 4 - dihydroquinazolin - 3 - yl ) phenylbenzene - 1 - sulfonamide (CAS No. 898455 - 76 - 0) represents a promising lead compound with potential applications in cancer therapy and anti-inflammatory treatments. Its unique structural features and biological activities make it an attractive target for further research and development in the pharmaceutical industry.